Niobium boride (NbB)
Overview
Description
Niobium boride (NbB) is a compound formed from niobium and boron. It has gained attention due to its unique combination of properties such as high hardness, good electrical conductivity, and thermal stability.
Synthesis Analysis
Niobium boride can be synthesized using various methods. For instance, Yeh and Chen (2006) demonstrated the preparation of NbB through self-propagating high-temperature synthesis from elemental powder compacts (Yeh & Chen, 2006). Another method by Balcı et al. (2016) involves using powder metallurgy methods from metal oxide raw materials in the presence of a reducing agent (Balcı et al., 2016).
Molecular Structure Analysis
The molecular structure of NbB varies based on the synthesis method and conditions. Okada et al. (2008) reported the crystal growth of NbB using the high-temperature copper solution method (Okada et al., 2008).
Chemical Reactions and Properties
The chemical reactions involved in the formation of NbB are influenced by factors such as temperature and stoichiometry. Yeh and Chen (2006) highlighted the effects of sample green density, preheating temperature, and starting stoichiometry on the combustion characteristics and final product composition in the synthesis of NbB (Yeh & Chen, 2006).
Physical Properties Analysis
The physical properties of NbB, such as hardness and layer thickness, are significant for its applications. Usta (2005) investigated the mechanical properties of borided pure niobium, revealing that boronizing led to the formation of NbB2 on the niobium surface, with hardness values up to 2500 HV (Usta, 2005).
Scientific Research Applications
Application in Electrocatalysis
- Scientific Field : Electrocatalysis
- Summary of Application : Niobium Diboride (NbB2) microparticles are used as a support for platinum catalysts in the Oxygen Reduction Reaction (ORR). This is important in the development of more efficient fuel cells .
- Methods of Application : Platinum was deposited on NbB2 microparticles using the atomic layer deposition (ALD) method. The Pt/NbB2 catalysts with different Pt loadings were synthesized by changing the number of the ALD cycles .
- Results : The resulting catalyst surfaces consisted of Pt nanoparticles with sizes of 2–3 nm uniformly dispersed on the NbB2 particles. The highest values of the mass activity (MA) and area-specific activity (SA) were 165 A·g Pt−1 and 295 μA·cm Pt−2, respectively .
Application in Superconductivity
- Scientific Field : Superconductivity
- Methods of Application : The superconductivity of NbB was studied using resistivity and heat capacity measurements .
- Results : The superconductivity detected was not due to NbB but due to the filaments of almost pure niobium .
Application in Lithium-Ion Capacitors
- Scientific Field : Energy Storage
- Summary of Application : Niobium Diboride (NbB2) nanoparticles are proposed for the first time as anodes for Lithium-Ion Capacitors (LICs). LICs, which combine great power and energy density, have become promising energy storage .
- Methods of Application : NbB2 nanoparticles are synthesized via a salt-templated method .
- Results : The NbB2 with high conductivity delivers outstanding long cycling stability (254.1 mAh g−1 after 800 cycles at 0.1 A g−1) and great rate capability .
Application in Ultra-High Temperature Structural Materials
- Scientific Field : Material Science
- Summary of Application : Niobium Boride (NbB) is used to make ultra-high temperature structural materials .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results : The specific results or outcomes are not mentioned in the source .
Application in Superconducting Materials
- Scientific Field : Superconductivity
- Summary of Application : Niobium Boride (NbB) is used in the production of superconducting materials .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results : The specific results or outcomes are not mentioned in the source .
Application in Cutting Tools
- Scientific Field : Manufacturing
- Summary of Application : Niobium Boride (NbB) is used in the manufacturing of cutting tools, such as drills and milling cutters .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results : The specific results or outcomes are not mentioned in the source .
Application in Wear-Resistant Coatings
- Scientific Field : Material Science
- Summary of Application : Niobium Boride (NbB) is used to produce wear-resistant coatings for various purposes .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results : The specific results or outcomes are not mentioned in the source .
Application in Refractory Materials
- Scientific Field : Material Science
- Summary of Application : Niobium Boride (NbB) is used in the production of refractory materials used in high-temperature applications .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results : The specific results or outcomes are not mentioned in the source .
Application in Wear-Resistant Coatings
- Scientific Field : Material Science
- Summary of Application : Niobium Boride (NbB) is used to produce wear-resistant coatings. These coatings are potentially used as implanting materials . In one study, wear mechanisms of boride coatings on pure niobium were investigated using a pin-on-disk tribometer .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results : The in-situ nanostructured NbB2-NbC-Al2O3 composite coating presented a lower porosity and superior performance including higher microhardness, toughness and wear resistance compared to the plasma sprayed ex-situ NbB2-NbC-Al2O3 coating and other boride composite coatings .
Application in Refractory Materials
- Scientific Field : Material Science
- Summary of Application : Niobium Boride (NbB) is used in the production of refractory materials used in high-temperature applications . It is a highly covalent refractory ceramic material with a hexagonal crystal structure . It is an ultra-high temperature ceramic (UHTC) with a melting point of 3050 °C .
- Methods of Application : The specific methods of application are not mentioned in the source .
- Results : The specific results or outcomes are not mentioned in the source .
Future Directions
The high melting point, thermodynamic stability, hardness, strength, wear resistance, thermal and electrical conductivity, and chemical and corrosion inertia of NbB make it suitable for various areas of modern industry . Further efforts are needed for practically utilizing the NbB catalyst with the unique Pt morphology .
properties
IUPAC Name |
boranylidyneniobium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B.Nb | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDZMENNHPJNJPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B#[Nb] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BNb | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601315177 | |
Record name | Niobium boride (NbB) | |
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Molecular Weight |
103.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Crystals; [Ullmann] | |
Record name | Niobium boride | |
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Product Name |
Niobium boride (NbB) | |
CAS RN |
12045-19-1, 12007-29-3 | |
Record name | Niobium boride (NbB) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12045-19-1 | |
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Record name | Niobium boride (NbB) | |
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Record name | Niobium boride (NbB) | |
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Record name | Niobium boride (NbB) | |
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Record name | Niobium boride | |
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Record name | Niobium diboride | |
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Citations
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